Cas no 53603-08-0 (Butyl, 1-bromo-1-methyl-2-oxo- (9CI))
53603-08-0 structure
Product Name:Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
CAS No:53603-08-0
MF:C5H8BrO
MW:164.020421028137
CID:938818
PubChem ID:90473268
Update Time:2025-04-19
Butyl, 1-bromo-1-methyl-2-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butyl, 1-bromo-1-methyl-2-oxo- (9CI)
- Butyl,1-bromo-1-methyl-2-oxo-(9ci)
- 53603-08-0
-
- Inchi: 1S/C5H8BrO/c1-3-5(7)4(2)6/h3H2,1-2H3
- InChI Key: MDIUBECIFSMEHP-UHFFFAOYSA-N
- SMILES: Br[C](C)C(CC)=O |^1:1|
Computed Properties
- Exact Mass: 162.97585g/mol
- Monoisotopic Mass: 162.97585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
Butyl, 1-bromo-1-methyl-2-oxo- (9CI) Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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